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Compound of Interest

Compound Name: Acid blue 80

Cat. No.: B1200697

An In-depth Technical Guide to the Solubility of Acid Blue 80

This technical guide provides a comprehensive overview of the solubility of Acid Blue 80 in
water and various organic solvents. It is intended for researchers, scientists, and professionals
in drug development and other related fields who utilize this dye in their work. This document
details quantitative solubility data, experimental protocols for solubility determination, and
logical workflows to illustrate the dye's behavior in different media.

Introduction to Acid Blue 80

Acid Blue 80, also known by its Colour Index number 61585, is an anthraquinone-based
anionic dye.[1][2] It appears as a dark blue powder and is widely used in the textile industry for
dyeing wool, silk, and nylon.[1][3] In research and laboratory settings, it serves as a stain for
various applications, including the analysis of biomolecules and cellular structures.[1] Its
chemical properties, particularly its solubility, are critical for its application, performance, and
environmental fate.

Solubility of Acid Blue 80

Acid Blue 80 is characterized by its high solubility in water, which increases with temperature.
Conversely, it exhibits limited solubility in most organic solvents.[1][4] The aqueous solution of
Acid Blue 80 is a deep blue, which turns magenta upon the addition of hydrochloric acid or
sodium hydroxide.[1][5][6]
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Quantitative Solubility Data

The following table summarizes the available quantitative and qualitative solubility data for
Acid Blue 80 in water and common organic solvents.

Solvent Solubility Temperature (°C) Source
Water 10.95 g/L 20 [L15117118]
Water 60-70 g/L 90 [2]
Alcohol Slightly Soluble Not Specified [6]
Acetone Soluble Not Specified [9]
Ethanol Soluble Not Specified 9]
Methanol Soluble Not Specified [9]
n-Hexane Insoluble Not Specified [9]

Experimental Protocol for Solubility Determination

This section outlines a general experimental methodology for determining the solubility of Acid
Blue 80 in a given solvent. This protocol is based on the common "shake-flask" or saturation
method, which is a standard procedure for measuring the solubility of solutes.

Principle

A saturated solution is prepared by adding an excess amount of the solute (Acid Blue 80) to a
known volume of the solvent. The mixture is agitated at a constant temperature for a sufficient
period to reach equilibrium. After equilibrium, the undissolved solute is separated from the
saturated solution. The concentration of the solute in the clear supernatant is then determined
using a suitable analytical technique, such as UV-Visible spectrophotometry.

Materials and Equipment

o Acid Blue 80 dye powder

e Solvent of interest (e.g., deionized water, ethanol)
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e Volumetric flasks

» Thermostatic shaker bath or incubator
e Centrifuge

o Syringe filters (e.g., 0.45 um pore size)
e UV-Visible Spectrophotometer

e Analytical balance

» Pipettes and other standard laboratory glassware

Procedure

o Preparation of Standard Solutions:

o Accurately weigh a small amount of Acid Blue 80 and dissolve it in the chosen solvent to
prepare a stock solution of known concentration.

o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.

e Calibration Curve:

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Acid Blue 80 (typically around 580-590 nm) using the UV-Visible
spectrophotometer.[1]

o Plot a calibration curve of absorbance versus concentration. The resulting graph should be
linear and will be used to determine the concentration of the saturated solution.

o Preparation of Saturated Solution:

o Add an excess amount of Acid Blue 80 powder to a known volume of the solvent in a
sealed container (e.g., a screw-cap flask). The excess is crucial to ensure saturation.
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o Place the container in a thermostatic shaker bath set to the desired temperature (e.g.,
20°C).

o Allow the mixture to equilibrate for an extended period (e.g., 24-48 hours) with continuous
agitation to ensure the solution is fully saturated.

e Sample Analysis:

o After equilibration, allow the mixture to stand undisturbed at the constant temperature for a
few hours to let the excess solid settle.

o Carefully withdraw a sample of the supernatant. To remove any suspended particles,
centrifuge the sample and/or filter it through a syringe filter. This step is critical to avoid
overestimation of solubility.

o Dilute the clear, saturated solution with a known volume of the solvent to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution using the spectrophotometer.
» Calculation of Solubility:

o Using the equation from the calibration curve, calculate the concentration of the diluted
sample.

o Multiply this concentration by the dilution factor to determine the concentration of the
original saturated solution. This value represents the solubility of Acid Blue 80 in the
solvent at the specified temperature.

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and the
general solubility characteristics of Acid Blue 80.
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Caption: Experimental workflow for determining the solubility of Acid Blue 80.
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Caption: Logical relationship of Acid Blue 80 solubility in different media.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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